Cas no 521-32-4 (Bilobetin)

• Product Name: Bilobetin
• CAS No: 521-32-4
• MF: C₃₁H₂₀O₁₀
• MW: 552.484509468079
• CID: 371637
• PubChem ID: 5315459
• Update Time: 2025-04-19

Bilobetin Chemical and Physical Properties

Names and Identifiers

• 5,7-Dihydroxy-8-[2-methoxy-5-(5,7-dihydroxy-4-oxo-4H-1-benzopyran-2-yl)phenyl]-2-(4-hydroxyphenyl)-4H-1-benzopyran-4-one
• BILOBETIN
• AMENTOFLAVONE-4''-METHYL ETHER
• 3''',8-Biflavone,4',5,5'',7,7''-pentahydroxy-4'''-methoxy- (7CI,8CI)
• 4'-Monomethylamentoflavone
• 4',5,5'',7,7''-Pentahydroxy-4'''-methoxy-8,3'''-biflavone
• 4H-1-Benzopyran-4-one,8-[5-(5,7-dihydroxy-4-oxo-4H-1-benzopyran-2-yl)-2-methoxyphenyl]-5,7-dih...
• 4H-1-Benzopyran-4-one,8-[5-(5,7-dihydroxy-4-oxo-4H-1-benzopyran-2-yl)-2-methoxyphenyl]-5,7-dihydroxy-2-(4-hydroxyphenyl)-
• 8-[5-(5,7-dihydroxy-4-oxochromen-2-yl)-2-methoxyphenyl]-5,7-dihydroxy-2-(4-hydroxyphenyl)chromen-4-one
• 3''',8-Biflavone,4',5,5'',7,7''-pentahydroxy-4'''-methoxy
• 4'-methylamentoflavone
• 4'-O-methylamentoflavone
• [ "" ]
• 8-[5-(5,7-dihydroxy-4-oxo-4H-chromen-2-yl)-2-methoxyphenyl]-5,7-dihydroxy-2-(4-hydroxyphenyl)-4H-chromen-4-one
• SCHEMBL13485655
• 8-(5-(5,7-BIS(OXIDANYL)-4-OXIDANYLIDENE-CHROMEN-2-YL)-2-METHOXY-PHENYL)-2-(4-HYDROXYPHENYL)-5,7-BIS(OXIDANYL)CHROMEN-4-ONE
• CHEBI:192880
• AJ4UE8X6JZ
• A871059
• Biflavonoid-flavone base + 3O and flavone base + 2O + 1MeO
• AKOS032948310
• AC-34039
• 521-32-4
• DTXSID70200095
• CS-0018638
• MS-30093
• 8-[5-(5,7-dihydroxy-4-oxo-4H-1-benzopyran-2-yl)-2-methoxyphenyl]-5,7-dihydroxy-2-(4-hydroxyphenyl)-4H-1-benzopyran-4-one
• 8-(5-(5,7-DIHYDROXY-4-OXO-4H-1-BENZOPYRAN-2-YL)-2-METHOXYPHENYL)-5,7-DIHYDROXY-2-(4-HYDROXYPHENYL)-4H-1-BENZOPYRAN-4-ONE
• FT-0708565
• HY-N2118
• BDBM513134
• 3''',8-Biflavone, 4',5,5'',7,7''-pentahydroxy-4'''-methoxy-
• acs.jmedchem.1c00409_ST.731
• 4H-1-BENZOPYRAN-4-ONE, 8-(5-(5,7-DIHYDROXY-4-OXO-4H-1-BENZOPYRAN-2-YL)-2-METHOXYPHENYL)-5,7-DIHYDROXY-2-(4-HYDROXYPHENYL)-
• 8-(5-(5,7-Dihydroxy-4-oxo-4H-chromen-2-yl)-2-methoxyphenyl)-5,7-dihydroxy-2-(4-hydroxyphenyl)-4H-chromen-4-one
• UNII-AJ4UE8X6JZ
• MFCD00597036
• 4',5,5'',7,7''-Pentahydroxy-4'''-methoxy-3''',8-Biflavone
• 4',5,5'',7,7''-Pentahydroxy 4'''-methoxy 3''',8-biflavone
• DB-050151
• Bilobetin

• MDL： MFCD00597036
• Inchi： 1S/C31H20O10/c1-39-24-7-4-15(26-12-22(37)29-19(34)9-17(33)10-27(29)40-26)8-18(24)28-20(35)11-21(36)30-23(38)13-25(41-31(28)30)14-2-5-16(32)6-3-14/h2-13,32-36H,1H3
• InChI Key： IWEIJEPIYMAGTH-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC(=CC=2)O)=CC(C2=C(C=C(C(=C12)C1C(=CC=C(C2=CC(C3C(=CC(=CC=3O2)O)O)=O)C=1)OC)O)O)=O

Computed Properties

• Exact Mass: 552.10600
• Monoisotopic Mass: 552.105647
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 41
• Rotatable Bond Count: 4
• Complexity: 1060
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 552.5
• XLogP3: 5.4
• Topological Polar Surface Area: 163

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.576
• Melting Point: 296-298℃
• Boiling Point: 839.6°C at 760 mmHg
• Flash Point: 291.9 ℃
• Refractive Index: 1.75
• Solubility: 0.008998 mg/L @ 25 °C (est)
• PSA: 170.80000
• LogP: 5.43700
• Vapor Pressure: 0.0±0.3 mmHg at 25°C

Bilobetin Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Biflavonoids and polyflavonoids
• Biflavones
• Flavonoids
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone